N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(3-(methylthio)phenyl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-(3-methylsulfanylphenyl)oxamide
• InChI: InChI=1S/C17H22N2O2S/c1-22-15-9-5-8-14(12-15)19-17(21)16(20)18-11-10-13-6-3-2-4-7-13/h5-6,8-9,12H,2-4,7,10-11H2,1H3,(H,18,20)(H,19,21)
• InChI Key: OZDJEEHFZUZRBV-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)C(=O)NCCC2=CCCCC2
• Molecular Formula: C17H22N2O2S
• Molecular Weight: 318.4 g/mol

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(3-(methylthio)phenyl)oxalamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as CHEE-MTPO and belongs to the class of oxalamide derivatives. CHEE-MTPO has been found to exhibit interesting biological and pharmacological properties that make it a promising candidate for further investigation.

Scientific Research Applications

Synthesis Techniques and Chemical Reactions

• Cyclohexene Incorporation in Polymers : Cyclohexene has been incorporated into polymer chains in ethylene/cyclohexene copolymerization using nonbridged half-titanocenes containing aryloxo ligands, demonstrating the effect of substituents in cyclopentadienyl fragments on incorporation efficiency (Wang, Fujiki, & Nomura, 2005).
• Oxidation of Cyclohexene : The oxidation of cyclohexene using nitrogen-doped carbon nanotubes (NCNTs) as metal-free catalysts showcased high conversion rates and selectivity toward 2-cyclohexen-1-one, highlighting the role of nitrogen dopants (Cao, Yu, Peng, & Wang, 2014).

Potential Anticancer Activities

• Anticancer Agents Development : Pyrazole derivatives have been synthesized and evaluated for their topoisomerase IIα inhibitory activity and cytotoxicity against various cancer cell lines. Molecular docking studies indicated that these compounds could act as potential anticancer agents, with specific analogues showing superior cytotoxicity and topoisomerase IIα inhibition (Alam et al., 2016).

Effects on Cellular Processes

• Polyamine Analogue Induced Programmed Cell Death : Research has indicated that certain polyamine analogues can induce programmed cell death in sensitive cell types, suggesting a mechanism involving oxidative stress due to H2O2 production, which could be a basis for the selective cytotoxic activity of these compounds (Ha, Woster, Yager, & Casero, 1997).

Other Chemical Applications

• Catalytic Activities : Iron(II) and cobalt(II) phthalocyanine complexes synthesized from novel phthalonitrile derivatives have shown catalytic efficiency in the oxidation of cyclohexene, offering a green chemistry approach to oxidation reactions (Saka, Çakır, Bıyıklıoğlu, & Kantekin, 2013).